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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563

This guide provides a detailed overview of the safety information for Chloridazon-d5 (CAS No.
1246818-99-4), a deuterated analog of the herbicide Chloridazon. The information is compiled
for researchers, scientists, and professionals in drug development who may handle this
compound.

Chemical and Physical Properties

Chloridazon-d5 is a stable isotope-labeled version of Chloridazon, where five hydrogen atoms
on the phenyl ring have been replaced with deuterium. This labeling is useful in various
research applications, including metabolic studies and environmental analysis. While specific
experimental data for the deuterated form is limited, the physical and chemical properties are
expected to be very similar to its non-deuterated counterpatrt.
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Property Value Source
CAS Number 1246818-99-4 [11[2][3]
Molecular Formula C10H3DsCINsO [3]
Molecular Weight 226.67 g/mol [3]
5-amino-4-chloro-2-(2,3,4,5,6-
IUPAC Name pentadeuteriophenyl)pyridazin-
3-one
Chloridazon D5 (phenyl D5), 5-
Synonyms Amino-4-chloro-2-phenyl-

3(2H)-pyridazone-d5

Physical State

Solid

Color Pale-yellowish
Odor Odorless
] ] ~206°C (for non-deuterated
Melting Point
form)
» ] ~312.2°C at 760 mmHg (for
Boiling Point
non-deuterated form)
- Water: 400 mg/L at 20°C (for
Solubility

non-deuterated form)

Storage Temperature

Room temperature (+20°C)

Toxicological and Hazard Information

The toxicological profile of Chloridazon-d5 is not extensively documented. However, the GHS

classification for D5-Chloridazon indicates potential for skin and eye irritation, as well as skin

sensitization. Data for the parent compound, Chloridazon, and its metabolite, Chloridazon-

desphenyl, are often used as a reference.
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Hazard
. GHS Category Hazard Statement Source
Classification

L H315: Causes skin
Skin Irritation Category 2 L
irritation

I H319: Causes serious
Eye Irritation Category 2 o
eye irritation

) o H317: May cause an
Skin Sensitization Category 1 ) i )
allergic skin reaction

H302: Harmful if
o swallowed (for
Acute Oral Toxicity Category 4 ]
Chloridazon-

desphenyl)

Note: Detailed LD50/LC50 data for Chloridazon-d5 is not readily available. The acute toxicity
data provided is for a related compound and should be used for guidance only.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented are not
available in the public domain. The characterization of reference materials is typically
conducted in accordance with internationally recognized standards such as ISO 17025
(General requirements for the competence of testing and calibration laboratories) and 1ISO
17034 (General requirements for the competence of reference material producers). These
standards ensure the quality and reliability of the data but do not specify the experimental
methodologies for individual tests.

For toxicological assessments, standardized guidelines from organizations like the
Organisation for Economic Co-operation and Development (OECD) are generally followed. For
instance, skin and eye irritation studies are often conducted based on OECD Guidelines 404

and 405, respectively.

Safety and Handling Procedures
First Aid Measures
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In the event of exposure to Chloridazon-d5, the following first aid measures should be taken.

Immediate Actions

First Aid Procedures

Exposu

e Event

Exposure Occurs

P Ingestion

»| Never give anything by mouth to an unconscious person.

Rinse mouth with water.

Eye Contact

A
A

L

Rinse thoroughly with plenty of water for at least 15 minutes.

Medical Attention

Skin Contact

- Inhalation

Wash off with soap and plenty of water.
Remove contaminated clothing.

v

Move to fresh air.
If not breathing, give artificial respiration.

Consult a Physician

Click to download full resolution via product page

Caption: First aid workflow for Chloridazon-d5 exposure.

Handling and Storage

Proper handling and storage are crucial to minimize risk.
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Safe Handling

Avoid contact with skin and eyes Avoid inhalation of vapor or mist
Wear protective gloves, clothing, and eye/face protection Ensure adequate ventilation

Storage Conditions )
A

Store at room temperature (+20°C)

'

Keep container tightly closed in a dry and well-ventilated place

Disposal

Dispose of as hazardous waste according to local regulations

Click to download full resolution via product page

Caption: Logical relationship for handling and storage of Chloridazon-d5.

Accidental Release Measures

In case of an accidental release, the following steps should be taken:

e Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.

e Environmental Precautions: Prevent the product from entering drains.
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» Containment and Cleaning: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) provided by the supplier for the most accurate and complete
information before handling Chloridazon-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chloridazon-d5: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565563#chloridazon-d5-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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